Cas no 39891-12-8 (2-(5-bromo-3-pyridyl)acetic acid)

2-(5-bromo-3-pyridyl)acetic acid structure
39891-12-8 structure
Product Name:2-(5-bromo-3-pyridyl)acetic acid
CAS No:39891-12-8
MF:C7H6BrNO2
MW:216.032041072845
MDL:MFCD00829308
CID:89390
PubChem ID:2802539
Update Time:2025-04-18

2-(5-bromo-3-pyridyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-pyridylacetic acid
    • 5-Bromo-3-pyridineacetic acid
    • 2-(5-bromo-3-pyridyl)acetic acid
    • 2-(5-bromopyridin-3-yl) acetic aci
    • 2-(5-bromopyridin-3-yl)acetic acid
    • (5-Bromopyridin-3-yl)acetic acid
    • (5-BROMO-PYRIDIN-3-YL)-ACETIC ACID
    • 5-bromo-3-pyridinylacetic acid
    • Oprea1_684958
    • SCHEMBL334406
    • 39891-12-8
    • BRD-K11927380-001-01-4
    • 5-bromo-3-pyridyl acetic acid
    • MFCD00829308
    • BRD-K11927380-001-02-2
    • DTXSID50384362
    • AMY17257
    • Maybridge4_000672
    • 5-BROMO-3-PYRIDYLACETICACID
    • HMS1522O12
    • NCGC00177323-01
    • FT-0600429
    • IDI1_031254
    • AB07359
    • AKOS016001506
    • AS-59604
    • A824785
    • (5-BROMO-3-PYRIDINYL)ACETIC ACID
    • 2-(5-bromanylpyridin-3-yl)ethanoic acid
    • SY013792
    • (5-Bromo-3-pyridinyl)acetic acid, AldrichCPR
    • CCG-42237
    • 2-(5-bromo-3-pyridinyl)acetic acid
    • SR-01000632251-1
    • UETIDNDXXGCJCE-UHFFFAOYSA-N
    • EN300-175492
    • AT23257
    • Z1269198419
    • 3-Pyridineacetic acid, 5-bromo-
    • NS00098070
    • DB-006983
    • MDL： MFCD00829308
    • Inchi： 1S/C7H6BrNO2/c8-6-1-5(2-7(10)11)3-9-4-6/h1,3-4H,2H2,(H,10,11)
    • InChI Key： UETIDNDXXGCJCE-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CC(=C1)CC(=O)O
    • BRN： 388264

Computed Properties

  • Exact Mass: 214.95800
  • Monoisotopic Mass: 214.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.710±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 182-185°C
  • Boiling Point: 349.9°C at 760 mmHg
  • Flash Point: 165.4°C
  • Refractive Index: 1.599
  • Solubility: Slightly soluble (15 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in water.
  • PSA: 50.19000
  • LogP: 1.47120

2-(5-bromo-3-pyridyl)acetic acid Security Information

  • Hazard Category Code： R22
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

2-(5-bromo-3-pyridyl)acetic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-bromo-3-pyridyl)acetic acid Pricemore >>

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